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Compound of Interest

Compound Name: Ki16198

Cat. No.: B15572958 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides detailed, step-by-step

procedures for the safe disposal of Ki16198, a potent LPA receptor antagonist. Adherence to

these guidelines is crucial for minimizing environmental impact and maintaining a safe

laboratory environment.

Chemical and Physical Properties
A thorough understanding of Ki16198's properties is the foundation of its safe handling and

disposal.

Property Value

Molecular Formula C24H25ClN2O5S[1][2]

Molecular Weight 488.98 g/mol [1][2]

Appearance Solid powder

CAS Number 355025-13-7[1][2][3]

Solubility
DMSO: >24.5 mg/mL[4], 50 mg/mL[1], 98

mg/mL[5]Ethanol: 33 mg/mL[1]

Storage
Powder: -20°C for 3 years[1]In solvent: -80°C

for 6 months, -20°C for 1 month[6]
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Important Note:
Ki16198 is intended for research use only and is not for human or veterinary use.[3]

Step-by-Step Disposal Protocol
The following procedures are based on best practices for the management of laboratory

chemical waste. Always consult your institution's specific environmental health and safety

(EHS) guidelines.

1. Waste Identification and Segregation:

Labeling: All waste containers holding Ki16198 must be clearly labeled with the full chemical

name and any known hazard symbols.

Segregation: Keep Ki16198 waste separate from other chemical waste streams to prevent

unintended reactions. It should not be mixed with strong oxidizing agents.

2. Disposal of Unused Solid Ki16198:

Unused or expired solid Ki16198 should be disposed of as hazardous chemical waste.

Do not dispose of the solid powder down the drain or in regular trash.

Place the original container with the unused compound in a designated hazardous waste

collection bin.

3. Disposal of Ki16198 Solutions:

Solvent-Based Solutions (e.g., DMSO, Ethanol): Collect all solutions containing Ki16198 in a

sealed, properly labeled, and chemically compatible waste container. These solutions are

considered hazardous waste and must be disposed of through a licensed hazardous waste

contractor.

Aqueous Solutions: Due to its limited water solubility, direct disposal of aqueous solutions

down the sanitary sewer is not recommended.[7][8][9] Even dilute solutions should be

collected as hazardous aqueous waste.
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4. Decontamination of Laboratory Ware:

Glassware and Plasticware: Reusable labware that has come into contact with Ki16198
should be decontaminated. A triple rinse with a suitable solvent (such as ethanol or acetone)

is recommended.[7][8]

Rinse Solvent: The solvent used for rinsing is now considered hazardous waste and must be

collected and disposed of with the Ki16198 solutions.

Disposable Labware: Items such as pipette tips, gloves, and wipes contaminated with

Ki16198 should be collected in a designated, sealed hazardous waste bag or container for

incineration by a licensed waste disposal service.

5. Spill Management:

In the event of a spill, wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses.

For small spills of the solid, carefully sweep the material to avoid generating dust and place it

in a sealed container for hazardous waste disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of Ki16198
waste.
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Caption: Decision workflow for the proper disposal of Ki16198 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Ki16198, contributing to a culture of safety and
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sustainability in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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